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Compound of Interest

Compound Name: 1,7-Dimethoxyxanthone

Cat. No.: B15494298 Get Quote

Disclaimer: Information regarding the specific biological activities of 1,7-dimethoxyxanthone is

limited in publicly available scientific literature. This guide provides a comprehensive overview

of the biological activities of structurally related xanthones, particularly those with hydroxyl and

methoxy substitutions at the C1 and C7 positions, to offer valuable insights for researchers,

scientists, and drug development professionals. The presented data on analogous compounds

can serve as a basis for predicting the potential activities of 1,7-dimethoxyxanthone and for

designing future research.

Introduction to Xanthones
Xanthones are a class of oxygenated heterocyclic compounds with a dibenzo-γ-pyrone

scaffold.[1] This tricyclic structure allows for a wide range of biological activities, making them a

subject of significant interest in medicinal chemistry and drug discovery. The biological effects

of xanthone derivatives are highly dependent on the nature and position of their substituents.[1]

This guide focuses on xanthones with substitutions at the 1 and 7 positions, providing a

comparative analysis of their known biological activities.

Anticancer Activity
Several xanthone derivatives have demonstrated cytotoxic effects against various cancer cell

lines. The substitution pattern on the xanthone core plays a crucial role in determining the

potency and selectivity of their anticancer activity.
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Quantitative Data on Anticancer Activity
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

various xanthone derivatives against different cancer cell lines.
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Compound Cancer Cell Line IC50 (µM) Reference

1,7-

dihydroxyxanthone
HepG2 13.2 [2]

1-hydroxyxanthone T47D 248.82 [3]

1,3-

dihydroxyxanthone
T47D 137.24 [3]

1,6-

dihydroxyxanthone
HepG2 40.4 [2]

1,3,6-

trihydroxyxanthone
T47D 121.89 [3]

1,3,6,8-

tetrahydroxyxanthone
HepG2 9.18 [2]

1,7-dihydroxy-2-

methoxy-3-(3-

methylbut-2-enyl)-9H-

xanthen-9-one

KB 20.0 [4]

1,7-dihydroxy-2-

methoxy-3-(3-

methylbut-2-enyl)-9H-

xanthen-9-one

KBv200 30.0 [4]

1-hydroxy-4,7-

dimethoxy-6-(3-

oxobutyl)-9H-xanthen-

9-one

KB 35.0 [4]

1-hydroxy-4,7-

dimethoxy-6-(3-

oxobutyl)-9H-xanthen-

9-one

KBv200 41.0 [4]

Experimental Protocols
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Cell Viability Assay (MTT Assay)

A common method to assess the cytotoxic effects of xanthone derivatives is the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Workflow for MTT Assay

Seed cancer cells in 96-well plates Incubate for 24h Treat cells with varying
concentrations of xanthone derivatives Incubate for 24-72h Add MTT solution to each well Incubate for 2-4h Add DMSO to dissolve formazan crystals Measure absorbance at 570 nm

using a microplate reader Calculate cell viability and IC50 values
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Prepare serial dilutions of
xanthone compounds in broth

Inoculate each well with a
standardized bacterial suspension Incubate at 37°C for 18-24h Observe for visible bacterial growth Determine MIC as the lowest

concentration with no visible growth

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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